Cas no 762-75-4 (tert-Butyl Formate)

• Product Name: tert-Butyl Formate
• CAS No: 762-75-4
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00003290
• CID: 570997
• PubChem ID: 24856398
• Update Time: 2025-05-21

tert-Butyl Formate Chemical and Physical Properties

Names and Identifiers

• Formic acid,1,1-dimethylethyl ester
• TERT-BUTYL FORMATE
• Formic acid tert-butylester
• NS00037772
• NCGC00091681-02
• Q5238768
• tertiary butyl formate
• Butyl formate, tert-
• tert-Butylformate
• tert-Butyl formate, 99%
• Formic acid tert-butyl ester
• TERT-BUTYLOXYCARBONYL GROUP
• H-t-Boc
• 1,1-dimethylethyl formate
• MFCD00003290
• H-Boc
• EINECS 212-105-0
• CHEMBL1236200
• SCHEMBL1671
• tert-Butyl alcohol, formate
• FT-0632903
• NCGC00257913-01
• UNII-J5BC8DA85J
• InChI=1/C5H10O2/c1-5(2,3)7-4-6/h4H,1-3H
• CAS-762-75-4
• DTXSID4024690
• TERTIARY BUTOXY CARBONYL
• AKOS026730729
• Formic acid-tert-butyl ester
• J5BC8DA85J
• t-Butyl formate
• Formic acid, tert-butyl ester
• Formate, t-butyl-
• tet.-Butyl formate
• DB02768
• 2-Methyl-2-propyl formate
• DTXCID304690
• NCGC00091681-03
• Formic acid, 1,1-dimethylethyl ester
• Tox21_200359
• tert-Butyl formate, purum, >=98.5% (GC)
• NCGC00091681-01
• 762-75-4
• G77249
• DB-056042
• tert-Butyl Formate

• MDL： MFCD00003290
• Inchi： 1S/C5H10O2/c1-5(2,3)7-4-6/h4H,1-3H3
• InChI Key： RUPAXCPQAAOIPB-UHFFFAOYSA-N
• SMILES： O(C=O)C(C)(C)C

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 61
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.872 g/mL at 25 °C(lit.)
• Melting Point: -93.85°C (estimate)
• Boiling Point: 82-83 °C(lit.)
• Flash Point: Degrees Fahrenheit:15.8°F
  Degrees Celsius:-9°C
  
• Refractive Index: n20/D 1.379(lit.)
• PSA: 26.30000
• LogP: 1.59380
• Solubility: Not determined
• Vapor Pressure: 78.4±0.1 mmHg at 25°C

tert-Butyl Formate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37
• Safety Instruction： 9-16-24-33-36/37
• FLUKA BRAND F CODES：21-10
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R36/37; R43
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tert-Butyl Formate

tert-Butyl Formate: A Comprehensive Overview

tert-Butyl Formate (CAS No. 762-75-4) is a versatile organic compound with the chemical formula C5H10O2. It belongs to the class of esters and is widely recognized for its role in various industrial and chemical applications. This compound is derived from the esterification of formic acid and tert-butanol, making it a valuable intermediate in organic synthesis. The tert-butyl formate molecule is characterized by its stability and reactivity, which makes it a preferred choice in numerous chemical processes.

Recent advancements in synthetic chemistry have highlighted the potential of tert-butyl formate as a key player in the development of advanced materials. Researchers have explored its use in the synthesis of biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. For instance, studies published in 2023 demonstrate how tert-butyl formate can be employed to create environmentally friendly polymer blends that exhibit enhanced mechanical properties while maintaining biodegradability.

In addition to its role in polymer science, tert-butyl formate has found applications in pharmaceutical chemistry. Its ability to act as a protecting group for carboxylic acids has been leveraged in the synthesis of complex drug molecules. A notable example is its use in the production of certain anti-inflammatory agents, where it facilitates precise control over reaction pathways, ensuring high yields and purity.

The demand for tert-butyl formate has also been driven by its application in agrochemicals. Recent studies have shown that it can serve as an effective precursor for herbicides and pesticides, contributing to sustainable agricultural practices. Its compatibility with modern farming techniques and its ability to degrade under natural conditions make it an attractive option for eco-conscious manufacturers.

From a manufacturing perspective, the production of tert-butyl formate involves a well-established esterification process that ensures high-quality output. The reaction typically occurs under acidic conditions, with sulfuric acid often serving as a catalyst. This process not only guarantees the formation of pure tert-butyl formate but also minimizes byproduct formation, aligning with industry standards for efficiency and sustainability.

Looking ahead, the future of tert-butyl formate appears promising as researchers continue to uncover new avenues for its application. Ongoing studies are exploring its potential in bio-based chemical manufacturing, where it could play a pivotal role in reducing reliance on fossil fuel-derived raw materials. Furthermore, advancements in catalytic technologies are expected to enhance the production process, making tert-butyl formate even more accessible and cost-effective for various industries.

In conclusion, tert-butyl formate (CAS No. 762-75-4) stands out as a multifaceted compound with significant contributions across diverse fields. Its adaptability, combined with recent research breakthroughs, underscores its importance in modern chemistry and materials science. As industries increasingly prioritize sustainability and innovation, tert-butyl formate is poised to remain a cornerstone of chemical innovation for years to come.